Cas no 2228972-93-6 (1-5-(trifluoromethyl)thiophen-2-ylcyclobutane-1-carboxylic acid)

• Product Name: 1-5-(trifluoromethyl)thiophen-2-ylcyclobutane-1-carboxylic acid
• CAS No: 2228972-93-6
• MF: C₁₀H₉F₃O₂S
• MW: 250.237472295761
• CID: 6428591
• PubChem ID: 165697645
• Update Time: 2025-08-02

1-5-(trifluoromethyl)thiophen-2-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-(trifluoromethyl)thiophen-2-ylcyclobutane-1-carboxylic acid
• EN300-1969165
• 2228972-93-6
• 1-[5-(trifluoromethyl)thiophen-2-yl]cyclobutane-1-carboxylic acid

• Inchi： 1S/C10H9F3O2S/c11-10(12,13)7-3-2-6(16-7)9(8(14)15)4-1-5-9/h2-3H,1,4-5H2,(H,14,15)
• InChI Key： ZMAZWIHWOLMYNV-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 250.02753519g/mol
• Monoisotopic Mass: 250.02753519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-5-(trifluoromethyl)thiophen-2-ylcyclobutane-1-carboxylic acid

1-5-(Trifluoromethyl)thiophen-2-ylcyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228972-93-6, known as 1-5-(trifluoromethyl)thiophen-2-ylcyclobutane-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring fused with a thiophene moiety and a trifluoromethyl substituent. The presence of these functional groups endows the molecule with distinctive chemical properties, making it a valuable subject for research and potential applications in drug discovery.

Recent studies have highlighted the importance of 1-5-(trifluoromethyl)thiophen-2-ylcyclobutane-1-carboxylic acid in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, particularly those involved in inflammation and oxidative stress. The trifluoromethyl group, a common substituent in medicinal chemistry, contributes to the molecule's stability and bioavailability, while the thiophene ring enhances its electronic properties, making it an attractive candidate for drug design.

The synthesis of 1-5-(trifluoromethyl)thiophen-2-ylcyclobutane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the most efficient routes reported in the literature involves the coupling of a substituted thiophene derivative with a cyclobutanecarboxylic acid precursor under palladium-catalyzed conditions. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the final product.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that 1-5-(trifluoromethyl)thiophen-2-ylcyclobutane-1-carboxylic acid exhibits potent inhibitory activity against pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that the compound could be developed into a novel class of anti-inflammatory drugs with improved efficacy and reduced side effects compared to current treatments.

In addition to its therapeutic potential, 1-5-(trifluoromethyl)thiophen-2-ylcyclobutane-1-carboxylic acid has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Researchers have investigated its ability to act as an electron transport layer in OLED devices, where it has shown promising performance in terms of charge mobility and device stability.

The structural versatility of this compound has also led to its use as a building block in combinatorial chemistry. By modifying the substituents on the thiophene ring or altering the size and functionality of the cyclobutane ring, chemists can generate a wide range of derivatives with diverse biological activities. This approach has been instrumental in expanding the scope of research on 1-5-(trifluoromethyl)thiophen-2-yldervatives and has opened new avenues for drug discovery.

Furthermore, recent advances in computational chemistry have enabled researchers to gain deeper insights into the molecular interactions of 1-CAS No. 2228972 at the atomic level. Using state-of-the-art molecular modeling techniques, scientists have been able to predict how this compound interacts with target proteins and enzymes, providing valuable information for optimizing its pharmacokinetic properties. These computational studies have significantly accelerated the drug discovery process and have contributed to a better understanding of the compound's mechanism of action.

In conclusion, 1-CAS No. 2228972 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique chemical structure, combined with advancements in synthesis and computational methods, positions it as a key player in both therapeutic development and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific progress and innovation.